Cas no 52065-84-6 ( )

• Product Name: &nbsp
• CAS No: 52065-84-6
• MF: C₁₆H₁₆N₄S₂
• MW: 328.455039978027
• CID: 936316
• PubChem ID: 326374
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-5-[(2,4,6-trimethylphenyl)disulfanyl]tetrazole
• 5-(Mesityldithio)-1-phenyl-1H-tetraazole
• AC1L6Y8D
• Mesityl 1-phenyl-1H-tetraazol-5-yl disulfide
• NSC297589
• NSC-297589
• CHEMBL2133298
• 1-PHENYL-5-((2,4,6-TRIMETHYLPHENYL)DITHIO)-1H-TETRAZOLE
• UNII-3D2SQ2T3PN
• 52065-84-6
• 3D2SQ2T3PN
• NSC 297589
• DTXSID00200043
• SMR001831291
• 1H-TETRAZOLE, 1-PHENYL-5-((2,4,6-TRIMETHYLPHENYL)DITHIO)-
• MLS003115720
•  

• Inchi： 1S/C16H16N4S2/c1-11-9-12(2)15(13(3)10-11)21-22-16-17-18-19-20(16)14-7-5-4-6-8-14/h4-10H,1-3H3
• InChI Key： JGTXTOWSOSIGCT-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)SC1=NN=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 328.08188
• Monoisotopic Mass: 328.08163887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 94.2Ų

Experimental Properties

• PSA: 43.6